N-(5-(2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H16N8O2S2/c1-9-22-23-16(27-9)20-13(25)8-24-5-2-10-12(7-24)28-15(19-10)21-14(26)11-6-17-3-4-18-11/h3-4,6H,2,5,7-8H2,1H3,(H,19,21,26)(H,20,23,25)
• InChI Key: RJDCYERFOXQYAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2CCC3=C(C2)SC(=N3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C16H16N8O2S2
• Molecular Weight: 416.5 g/mol

Description

N-(5-(2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C16H16N8O2S2 and its molecular weight is 416.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Therapeutics

Thiadiazole derivatives have been recognized for their potential in cancer treatment due to their ability to interact with biological targets. . This compound, with its specific substituents, may show promise in targeting specific pathways involved in cancer cell proliferation and survival.

Dyeing Performance in Textiles

The related thiadiazole derivatives have been utilized in the synthesis of dyes for textile applications. . The compound could be explored for its dyeing performance on various fabrics.

Antiepileptic Agents

Thiadiazole scaffolds have been investigated for their anticonvulsant activity. . Further research could elucidate its efficacy and mechanism of action in seizure control.

Mechanism of Action

Target of Action

It’s known that thiadiazole derivatives, which this compound is a part of, have a broad spectrum of biological activities . They can cross cellular membranes and interact strongly with biological targets due to their mesoionic character .

Mode of Action

Thiadiazole derivatives are known to interact strongly with biological targets due to their mesoionic character . This allows them to exert a broad spectrum of biological activities .

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting they may affect multiple biochemical pathways .

Pharmacokinetics

Due to the mesoionic nature of thiadiazoles, they are able to cross cellular membranes . Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom .

Result of Action

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting they may have various molecular and cellular effects .

Action Environment

The mesoionic character of thiadiazole derivatives allows them to cross cellular membranes and interact strongly with biological targets, suggesting they may be influenced by the cellular environment .